8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-(3,4-dimethoxyphenyl)-1,3-dimethyl-7H-purine-2,6-dione
• InChI: InChI=1S/C15H16N4O4/c1-18-13-11(14(20)19(2)15(18)21)16-12(17-13)8-5-6-9(22-3)10(7-8)23-4/h5-7H,1-4H3,(H,16,17)
• InChI Key: VIFIHMAHYFKXSU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C15H16N4O4
• Molecular Weight: 316.31 g/mol

Description

8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, also known as DMDD, is a synthetic compound that has been found to have potential applications in scientific research. DMDD is a purine derivative that belongs to the class of xanthine derivatives, which are known for their stimulant and diuretic properties.

Mechanism of Action

8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione acts as an adenosine receptor antagonist, which means it blocks the action of adenosine in the brain. Adenosine is a neurotransmitter that plays a role in regulating sleep, mood, and cognitive function. By blocking adenosine, 8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione can enhance cognitive function and improve memory retention.
Biochemical and Physiological Effects:
8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has been shown to increase levels of dopamine and norepinephrine in the brain, which are neurotransmitters that play a role in regulating mood and motivation. It also increases levels of cAMP, which is a second messenger that plays a role in intracellular signaling. 8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has several advantages for use in lab experiments. It is stable and easy to handle, and its effects are dose-dependent. However, 8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has some limitations. It is not water-soluble, which can make it difficult to administer in certain experiments. It also has a short half-life, which means its effects are transient.

Future Directions

There are several potential future directions for research involving 8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione. One area of interest is its potential role in the treatment of neurodegenerative diseases. 8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has been shown to have neuroprotective effects and can enhance cognitive function, which makes it a promising candidate for further study. Another area of interest is its potential role in enhancing athletic performance. 8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has been shown to increase levels of dopamine and norepinephrine, which are neurotransmitters that play a role in regulating motivation and energy levels. Finally, 8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione could be studied for its potential use as a therapeutic agent for other conditions such as depression and anxiety.

Synthesis Methods

8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione can be synthesized through a multistep process involving the reaction of 3,4-dimethoxybenzaldehyde with methylamine, followed by cyclization and oxidation. The final product is obtained through recrystallization and purification.

Scientific Research Applications

8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and can enhance cognitive function. 8-(3,4-dimethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has also been studied for its potential role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.